Cas no 59000-75-8 (3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)-)
59000-75-8 structure
Product Name:3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)-
CAS No:59000-75-8
MF:C12H19N5
MW:233.312761545181
CID:340216
PubChem ID:71443247
Update Time:2025-04-19
3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)-
- 2-(diethylamino)-4,6-bis(methylamino)pyridine-3-carbonitrile
- DTXSID10852077
- 59000-75-8
-
- Inchi: 1S/C12H19N5/c1-5-17(6-2)12-9(8-13)10(14-3)7-11(15-4)16-12/h7H,5-6H2,1-4H3,(H2,14,15,16)
- InChI Key: LBHYGKQDEAHGQV-UHFFFAOYSA-N
- SMILES: N(CC)(CC)C1C(C#N)=C(C=C(NC)N=1)NC
Computed Properties
- Exact Mass: 233.16427
- Monoisotopic Mass: 233.16404563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 64Ų
Experimental Properties
- PSA: 63.98
3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
59000-75-8 (3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)-) Related Products
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